Cas no 234447-13-3 (2,8-Chrysenediol, 5,6,11,12-tetrahydro-5,11-dipropyl-, (5R,11R)-)

• Product name: 2,8-Chrysenediol, 5,6,11,12-tetrahydro-5,11-dipropyl-, (5R,11R)-
• CAS No: 234447-13-3
• MF: C₂₄H₂₈O₂
• MW: 348.477927207947
• CID: 1414330

2,8-Chrysenediol, 5,6,11,12-tetrahydro-5,11-dipropyl-, (5R,11R)- Chemical and Physical Properties

Names and Identifiers

• 2,8-Chrysenediol, 5,6,11,12-tetrahydro-5,11-dipropyl-, (5R,11R)-

• Inchi： 1S/C24H28O2/c1-3-5-15-11-17-13-19(25)8-10-22(17)24-16(6-4-2)12-18-14-20(26)7-9-21(18)23(15)24/h7-10,13-16,25-26H,3-6,11-12H2,1-2H3/t15-,16-/m1/s1
• InChI Key： MKSJBHCJLVFXFE-HZPDHXFCSA-N
• SMILES： C1=C2C(C3=C([C@H](CCC)C2)C2=C(C=C(O)C=C2)C[C@H]3CCC)=CC=C1O

Computed Properties

• Exact Mass: 348.20904

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Melting Point: 182-184.5 °C
• Boiling Point: 538.1±50.0 °C(Predicted)
• PSA: 40.46
• pka: 10.27±0.60(Predicted)